Cas no 1224567-46-7 (653-47 Hydrochloride)

• Product Name: 653-47 Hydrochloride
• CAS No: 1224567-46-7
• MF: C₂₀H₂₀Cl₂N₂O₃
• MW: 407.290403366089
• CID: 4768327
• PubChem ID: 46187341
• Update Time: 2025-07-15

653-47 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 653-47 hydrochloride
• 3-(3-aminopropoxy)-N-(4-chloro-2-hydroxyphenyl)naphthalene-2-carboxamide;hydrochloride
• AKOS040759564
• HY-134598A
• CS-0145756
• MS-26986
• G17703
• 653-47 (hydrochloride)
• 3-(3-aminopropoxy)-N-(4-chloro-2-hydroxyphenyl)naphthalene-2-carboxamide hydrochloride
• 1224567-46-7
• EX-A5141
• CHEMBL3342356
• PD157517
• 653-47 Hydrochloride

• Inchi： 1S/C20H19ClN2O3.ClH/c21-15-6-7-17(18(24)12-15)23-20(25)16-10-13-4-1-2-5-14(13)11-19(16)26-9-3-8-22;/h1-2,4-7,10-12,24H,3,8-9,22H2,(H,23,25);1H
• InChI Key： HESNWSHDEFHION-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)NC(C1C=C2C=CC=CC2=CC=1OCCCN)=O.Cl

Computed Properties

• Exact Mass: 406.0850979g/mol
• Monoisotopic Mass: 406.0850979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6

Additional information on 653-47 Hydrochloride

Introduction to Compound CAS No. 1224567-46-7 and 653-47 Hydrochloride

Compound CAS No. 1224567-46-7, also known as 653-47 Hydrochloride, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This compound has garnered considerable attention due to its potential therapeutic applications and unique chemical properties. In this comprehensive introduction, we will delve into the structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of CAS No. 1224567-46-7 is characterized by a complex arrangement of atoms that confer its distinct properties. It typically consists of a central core with specific functional groups that contribute to its pharmacological activity. The hydrochloride salt form, 653-47 Hydrochloride, is often preferred for its enhanced solubility and stability, making it more suitable for pharmaceutical formulations.

In terms of synthesis, CAS No. 1224567-46-7 can be prepared through a series of well-defined chemical reactions. These reactions typically involve the condensation of specific precursors followed by functional group modifications to achieve the desired molecular structure. The synthesis process is highly optimized to ensure high yield and purity, which are crucial for subsequent applications in drug development.

The biological activity of CAS No. 1224567-46-7 has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and signaling pathways. For instance, it has been reported to have significant inhibitory effects on certain kinases, which are key players in many cellular processes such as cell growth, proliferation, and apoptosis.

One of the most promising areas of research involving CAS No. 1224567-46-7 is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines by targeting specific molecular pathways involved in tumor progression. These findings have sparked interest in further investigating its therapeutic potential in clinical settings.

Beyond cancer research, CAS No. 1224567-46-7 has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties and has demonstrated the ability to reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. These results suggest that this compound may have broad-spectrum therapeutic applications beyond oncology.

The pharmacokinetic properties of CAS No. 1224567-46-7 have been thoroughly investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective drug candidates. The hydrochloride salt form, 653-47 Hydrochloride, further enhances these properties by improving solubility and stability.

In addition to its therapeutic potential, CAS No. 1224567-46-7 has also been explored for its use as a research tool in academic and industrial laboratories. Its unique chemical properties make it a valuable probe for studying various biological processes and pathways. Researchers can utilize this compound to gain insights into the mechanisms underlying disease states and to identify new therapeutic targets.

The safety profile of CAS No. 1224567-46-7 is an important consideration for its development as a pharmaceutical product. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The latest research on CAS No. 1224567-46-7 continues to uncover new insights into its mechanisms of action and potential applications. For instance, recent studies have explored its role in modulating immune responses and its effects on neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the versatility of this compound and underscore its importance in multiple areas of biomedical research.

In conclusion, CAS No. 1224567-46-7, particularly in the form of 653-47 Hydrochloride, represents a promising molecule with significant potential for therapeutic applications across various fields of medicine. Its unique chemical structure, favorable pharmacokinetic properties, and broad-spectrum biological activity make it an attractive candidate for further development as a pharmaceutical product or research tool.